Cas no 114717-05-4 (L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI))

114717-05-4 structure
Product name:L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI)
L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI)
- L-Proline, 3-hydroxy-5-methyl-, (2alpha,3alpha,5alpha)- (9CI)
- AKOS006355704
- (2S,3R,5S)-3-Hydroxy-5-methylpyrrolidine-2-carboxylic acid
- 114717-05-4
- (2S,3R,5S)-3-Hydroxy-5-methylpyrrolidine-2-carboxylicacid
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- Inchi: InChI=1S/C6H11NO3/c1-3-2-4(8)5(7-3)6(9)10/h3-5,7-8H,2H2,1H3,(H,9,10)/t3-,4+,5-/m0/s1
- InChI Key: RVIGBNHLNBRMFX-LMVFSUKVSA-N
- SMILES: OC([C@H]1N[C@@H](C)C[C@H]1O)=O
Computed Properties
- Exact Mass: 145.07393
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
- XLogP3: -2.4
Experimental Properties
- PSA: 69.56
L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI) Related Literature
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J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
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Hua Zhao,Xiaoru Shao,Taimin Wang,Shuxian Qiu,Huifei Wang Chem. Commun., 2018,54, 4927-4930
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5. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Meng Wang,Haofu Huang,Zhengchu Zhang,Shou-Jun Xiao Nanoscale, 2016,8, 18870-18875
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
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Naresh Shakya,Chandra Pokhrel,Scott D. Bunge,Satyendra Kumar,Brett D. Ellman,Robert J. Twieg J. Mater. Chem. C, 2014,2, 256-271
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Jifu Mao,Mahmoud Rouabhia,Saïd Elkoun RSC Adv., 2021,11, 16996-17006
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David J. Miller,Fanglei Yu,David W. Knight,Rudolf K. Allemann Org. Biomol. Chem., 2009,7, 962-975
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